Cas no 19728-76-8 (3-Ethoxycarbonylquinolizidine)

3-Ethoxycarbonylquinolizidine structure
3-Ethoxycarbonylquinolizidine structure
Product Name:3-Ethoxycarbonylquinolizidine
CAS No:19728-76-8
MF:C12H21NO2
MW:211.30064368248
MDL:MFCD23701598
CID:51367
PubChem ID:12519345
Update Time:2025-04-18

3-Ethoxycarbonylquinolizidine Chemical and Physical Properties

Names and Identifiers

    • 3-Ethoxycarbonylquinolizidine
    • Octahydroquinolizine-3-carboxylic acid ethyl ester
    • cis-Octahydro-2H-quinolizine-3-carboxylic acid ethyl ester
    • 3-ETHOXY CARBONYL QUINOLIZIDINE, NEW DEVELOP
    • cis-Ethyl octahydro-1H-quinolizine-3-carboxylate
    • 76211-05-7
    • AKOS015914670
    • DS-12864
    • Octahydro-2H-quinolizine-3-carboxylic acid ethyl ester
    • ETHYL OCTAHYDRO-1H-QUINOLIZINE-3-CARBOXYLATE
    • 19728-76-8
    • 2H-Quinolizine-3-carboxylic acid, octahydro-, ethyl ester
    • ICWZXKPBSHGFEO-UHFFFAOYSA-N
    • SCHEMBL372350
    • DTXSID201256561
    • Ethyloctahydro-2H-quinolizine-3-carboxylate
    • OCTAHYDRO-QUINOLIZINE-3-CARBOXYLIC ACID ETHYL ESTER
    • MFCD09952445
    • Ethyl octahydro-2H-quinolizine-3-carboxylate
    • CS-0151634
    • ethyl 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-3-carboxylate
    • DB-321326
    • 2H-Quinolizine-3-carboxylic acid, octahydro-, ethyl ester, cis- (8CI,9CI)
    • MDL: MFCD23701598
    • Inchi: 1S/C12H21NO2/c1-2-15-12(14)10-6-7-11-5-3-4-8-13(11)9-10/h10-11H,2-9H2,1H3
    • InChI Key: ICWZXKPBSHGFEO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCC2CCCCN2C1)=O

Computed Properties

  • Exact Mass: 211.15700
  • Monoisotopic Mass: 211.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.05
  • Boiling Point: 95-96 ºC (2 Torr)
  • Flash Point: 99 ºC
  • Refractive Index: 1.502
  • PSA: 29.54000
  • LogP: 1.75190

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3-Ethoxycarbonylquinolizidine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:19728-76-8)3-Ethoxycarbonylquinolizidine
Order Number:A813901
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):1047.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:19728-76-8)3-Ethoxycarbonylquinolizidine
A813901
Purity:99%
Quantity:1g
Price ($):1047.0
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